Cas no 608515-52-2 (3-methoxyisoquinoline-8-carboxylic acid)

3-methoxyisoquinoline-8-carboxylic acid structure

608515-52-2 structure

Product Name:3-methoxyisoquinoline-8-carboxylic acid

CAS No:608515-52-2

MF:C₁₁H₉NO₃

MW:203.194062948227

MDL:MFCD16652272

CID:4063557

PubChem ID:52270661

Update Time:2025-04-22

3-methoxyisoquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 8-Isoquinolinecarboxylic acid, 3-methoxy-
- 3-methoxyisoquinoline-8-carboxylic acid
- SCHEMBL5657793
- DS-016656
- 3-Methoxyisoquinoline-8-carboxylicacid
- SHNCXNSCVRCDRV-UHFFFAOYSA-N
- 608515-52-2
- 3-methoxy-8-Isoquinolinecarboxylic acid
- MDL： MFCD16652272
- Inchi： 1S/C11H9NO3/c1-15-10-5-7-3-2-4-8(11(13)14)9(7)6-12-10/h2-6H,1H3,(H,13,14)
- InChI Key： SHNCXNSCVRCDRV-UHFFFAOYSA-N
- SMILES： C1C2=C(C=CC=C2C(O)=O)C=C(OC)N=1

Computed Properties

Exact Mass: 203.058243149Da
Monoisotopic Mass: 203.058243149Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 59.4Å²

3-methoxyisoquinoline-8-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-9477926-1.0g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	1.0g	$1085.0	2023-01-03
Enamine	EN300-9477926-2.5g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	2.5g	$2246.0	2023-01-03
Enamine	EN300-9477926-5.0g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	5.0g	$2845.0	2023-01-03
Enamine	EN300-9477926-10.0g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	10.0g	$3578.0	2023-01-03
Enamine	BBV-45129079-1g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	1g	$1085.0	2023-09-01
Enamine	BBV-45129079-2.5g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	2.5g	$2246.0	2023-09-01
Enamine	BBV-45129079-5g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	5g	$2845.0	2023-09-01
Enamine	BBV-45129079-10g	3-methoxyisoquinoline-8-carboxylic acid	608515-52-2	95%	10g	$3578.0	2023-09-01

3-methoxyisoquinoline-8-carboxylic acid Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543

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